2-(3-Chloro-4-hydroxyphenyl)acetamide
Overview
Description
2-(3-Chloro-4-hydroxyphenyl)acetamide is a natural product found in Xylaria with data available.
Scientific Research Applications
Synthesis and Structural Analysis
- The title compound, synthesized as part of a project to generate a combinatorial library, crystallizes as non-planar discrete molecules linked by intermolecular hydrogen bonds. This work contributes to the understanding of molecular structures and interactions in chemical compounds (Davis & Healy, 2010).
Chemoselective Acetylation
- N-(2-Hydroxyphenyl)acetamide, a derivative of 2-(3-Chloro-4-hydroxyphenyl)acetamide, is an intermediate in the natural synthesis of antimalarial drugs. Research has explored chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, highlighting its importance in drug synthesis (Magadum & Yadav, 2018).
Metabolism in Liver Microsomes
- Studies on the metabolism of chloroacetamide herbicides and related metabolites in human and rat liver microsomes have implications for understanding the biotransformation and potential toxicological aspects of chemicals related to 2-(3-Chloro-4-hydroxyphenyl)acetamide (Coleman et al., 2000).
Anticancer, Anti-Inflammatory, and Analgesic Activities
- Research into the development of new chemical entities as potential anticancer, anti-inflammatory, and analgesic agents has included derivatives of 2-(3-Chloro-4-hydroxyphenyl)acetamide. This highlights its potential utility in therapeutic applications (Rani et al., 2014).
Hydrogen Bond Studies
- Studies on hydrogen bonds in substituted N-(2-hydroxyphenyl)-2-((4-methylbenzenesulfonyl)amino)acetamides, related to 2-(3-Chloro-4-hydroxyphenyl)acetamide, have implications for understanding molecular interactions and stability in pharmaceuticals (Romero & Margarita, 2008).
properties
Product Name |
2-(3-Chloro-4-hydroxyphenyl)acetamide |
|---|---|
Molecular Formula |
C8H8ClNO2 |
Molecular Weight |
185.61 g/mol |
IUPAC Name |
2-(3-chloro-4-hydroxyphenyl)acetamide |
InChI |
InChI=1S/C8H8ClNO2/c9-6-3-5(4-8(10)12)1-2-7(6)11/h1-3,11H,4H2,(H2,10,12) |
InChI Key |
ORFVLZDPZCEXSD-UHFFFAOYSA-N |
SMILES |
C1=CC(=C(C=C1CC(=O)N)Cl)O |
Canonical SMILES |
C1=CC(=C(C=C1CC(=O)N)Cl)O |
synonyms |
3-chloro-4-hydroxyphenylacetamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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